3,4-dimethoxy-N-(1-naphthylmethyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-(naphthalen-1-ylmethyl)benzamide
• InChI: InChI=1S/C20H19NO3/c1-23-18-11-10-15(12-19(18)24-2)20(22)21-13-16-8-5-7-14-6-3-4-9-17(14)16/h3-12H,13H2,1-2H3,(H,21,22)
• InChI Key: RHTQPCNVBVFYSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=CC=CC3=CC=CC=C32)OC
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol

Description

3,4-dimethoxy-N-(1-naphthylmethyl)benzamide, also known as W-18, is a synthetic opioid analgesic that was first synthesized in the 1980s. Although it is structurally similar to other opioids, it has been found to be significantly more potent, with some estimates suggesting that it is up to 10,000 times more potent than morphine. Despite its potential as a painkiller, W-18 has not been approved for medical use and is considered a highly dangerous and addictive drug.

Mechanism of Action

Like other opioids, 3,4-dimethoxy-N-(1-naphthylmethyl)benzamide acts on the mu-opioid receptor in the brain to produce its analgesic effects. However, its potency is believed to be due to its ability to bind to multiple opioid receptors simultaneously, as well as its ability to inhibit the uptake of neurotransmitters like serotonin and norepinephrine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4-dimethoxy-N-(1-naphthylmethyl)benzamide are similar to other opioids, including pain relief, sedation, and respiratory depression. However, due to its extreme potency, it can also cause severe side effects such as seizures, coma, and death.

Advantages and Limitations for Lab Experiments

3,4-dimethoxy-N-(1-naphthylmethyl)benzamide has been used in scientific research to study the effects of opioids on the brain and nervous system. Its extreme potency makes it useful for studying the mechanisms of opioid action, but its high toxicity and potential for abuse limit its usefulness.

Future Directions

There are several areas of future research that could be pursued with 3,4-dimethoxy-N-(1-naphthylmethyl)benzamide. These include:
1. Developing safer and more effective opioid analgesics based on the structure of 3,4-dimethoxy-N-(1-naphthylmethyl)benzamide.
2. Studying the long-term effects of opioids on the brain and nervous system, including their potential for addiction and abuse.
3. Investigating the potential use of 3,4-dimethoxy-N-(1-naphthylmethyl)benzamide as a tool for studying the mechanisms of opioid action in the brain.
4. Developing new strategies for treating opioid addiction and overdose, based on a better understanding of the mechanisms of opioid action.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-(1-naphthylmethyl)benzamide involves a multi-step process that requires advanced knowledge of organic chemistry. The initial step involves the reaction of 1-naphthylmethylamine with 3,4-dimethoxybenzoyl chloride to form an intermediate product. This intermediate is then reacted with sodium borohydride to reduce the carbonyl group, followed by a reaction with acetic anhydride to form the final product.

Scientific Research Applications

Despite its potential as a painkiller, 3,4-dimethoxy-N-(1-naphthylmethyl)benzamide has not been extensively studied for its medical applications. However, it has been used in scientific research to study the mechanism of action of opioids and their effects on the brain and nervous system.